![molecular formula C20H25NOS B215518 2-(3,4-dihydro-2(1H)-isoquinolinyl)ethyl 2-[(4-methylphenyl)sulfanyl]ethyl ether](/img/structure/B215518.png)
2-(3,4-dihydro-2(1H)-isoquinolinyl)ethyl 2-[(4-methylphenyl)sulfanyl]ethyl ether
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Overview
Description
2-(3,4-dihydro-2(1H)-isoquinolinyl)ethyl 2-[(4-methylphenyl)sulfanyl]ethyl ether, also known as "compound X," is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of compound X is not fully understood, but it is believed to act as a partial agonist at both dopamine and serotonin receptors in the brain. This means that it can bind to these receptors and activate them to a certain extent, but not to the same degree as a full agonist.
Biochemical and Physiological Effects:
Studies have shown that compound X can have a variety of biochemical and physiological effects, including increased dopamine and serotonin release in the brain, increased locomotor activity, and decreased anxiety-like behavior in animal models. It has also been shown to have potential anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in lab experiments is its selectivity for dopamine and serotonin receptors. This allows researchers to study the effects of these neurotransmitter systems in a more specific and targeted way. However, one limitation of using this compound is its relatively low potency compared to other dopamine and serotonin agonists.
Future Directions
There are several potential future directions for research on compound X. One area of interest is in the development of more potent analogs of this compound that could be used in clinical applications. Another potential direction is in the study of the long-term effects of compound X on neurotransmitter systems and behavior. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in treating neurological and psychiatric disorders.
Synthesis Methods
The synthesis of compound X involves a multi-step process that begins with the reaction of 4-methylbenzenethiol with 2-bromoethylamine hydrobromide to form the intermediate 2-(4-methylphenylthio)ethylamine. This intermediate is then reacted with isoquinoline in the presence of a palladium catalyst to produce the final product, compound X.
Scientific Research Applications
Compound X has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. One of the most promising applications of this compound is in the study of neurotransmitter systems in the brain, particularly the dopamine and serotonin systems.
properties
Molecular Formula |
C20H25NOS |
---|---|
Molecular Weight |
327.5 g/mol |
IUPAC Name |
2-[2-[2-(4-methylphenyl)sulfanylethoxy]ethyl]-3,4-dihydro-1H-isoquinoline |
InChI |
InChI=1S/C20H25NOS/c1-17-6-8-20(9-7-17)23-15-14-22-13-12-21-11-10-18-4-2-3-5-19(18)16-21/h2-9H,10-16H2,1H3 |
InChI Key |
QRLIGEHLZYBXOP-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)SCCOCCN2CCC3=CC=CC=C3C2 |
Canonical SMILES |
CC1=CC=C(C=C1)SCCOCCN2CCC3=CC=CC=C3C2 |
Origin of Product |
United States |
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